Cas no 1824103-80-1 (Ethyl 4-iodo-1H-imidazole-2-carboxylate)

• Product Name: Ethyl 4-iodo-1H-imidazole-2-carboxylate
• CAS No: 1824103-80-1
• MF: C₆H₇IN₂O₂
• MW: 266.036453485489
• MDL: MFCD33551541
• CID: 4673570
• PubChem ID: 71721161
• Update Time: 2025-10-31

Ethyl 4-iodo-1H-imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-iodo-1H-imidazole-2-carboxylate
• FCH3806385
• AX8260226
• Ethyl4-iodo-1H-imidazole-2-carboxylate
• ethyl 5-iodo-1H-imidazole-2-carboxylate
• E76245
• CS-0196907
• 1824103-80-1
• 1H-Imidazole-2-carboxylic acid, 5-iodo-, ethyl ester
• BS-49876

• MDL： MFCD33551541
• Inchi： 1S/C6H7IN2O2/c1-2-11-6(10)5-8-3-4(7)9-5/h3H,2H2,1H3,(H,8,9)
• InChI Key： CTSRUFPYBWNONK-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=O)OCC)N1

Computed Properties

• Exact Mass: 265.95523g/mol
• Monoisotopic Mass: 265.95523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 1.3

Additional information on Ethyl 4-iodo-1H-imidazole-2-carboxylate

Ethyl 4-iodo-1H-imidazole-2-carboxylate: A Comprehensive Overview

Ethyl 4-iodo-1H-imidazole-2-carboxylate, with the CAS number 1824103-80-1, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of imidazole, a heterocyclic aromatic compound with a five-membered ring containing two nitrogen atoms. The presence of an ethyl ester group at the 2-position and an iodine atom at the 4-position imparts unique chemical properties and reactivity to this molecule.

The structure of Ethyl 4-iodo-1H-imidazole-2-carboxylate is characterized by its imidazole ring, which is a fundamental building block in many bioactive molecules. The imidazole ring's aromaticity and ability to participate in hydrogen bonding make it a valuable component in drug design. The ethyl ester group at the 2-position enhances the compound's solubility in organic solvents, making it easier to handle in laboratory settings. The iodine atom at the 4-position introduces electronic effects that can influence the compound's reactivity and stability.

Recent studies have highlighted the potential of Ethyl 4-iodo-1H-imidazole-2-carboxylate as a precursor for synthesizing various bioactive compounds. For instance, researchers have explored its use in the development of antiviral agents, where the iodine atom plays a critical role in enhancing the compound's ability to inhibit viral replication. Additionally, this compound has been employed as an intermediate in the synthesis of metalloorganic frameworks (MOFs), which are promising materials for gas storage and catalysis.

The synthesis of Ethyl 4-iodo-1H-imidazole-2-carboxylate typically involves a multi-step process that begins with the preparation of imidazole derivatives. One common approach is the reaction of an appropriate aldehyde with ammonia or ammonium salts to form an imine intermediate, followed by cyclization to yield the imidazole ring. The introduction of the ethyl ester group and iodine atom is achieved through subsequent functionalization steps, such as esterification and iodination.

One of the most exciting developments involving Ethyl 4-iodo-1H-imidazole-2-carboxylate is its application in click chemistry. Click chemistry refers to a set of reactions that are efficient, selective, and operationally simple. In this context, Ethyl 4-iodo-1H-imidazole-2-carboxylate has been used as a substrate for copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions. These reactions enable the rapid construction of complex molecules with high precision, making them invaluable in drug discovery and materials science.

Furthermore, Ethyl 4-iodo-1H-imidazole-2-carboxylate has been investigated for its potential in fluorescence sensing applications. The compound's ability to undergo conformational changes upon binding to specific analytes makes it a promising candidate for designing sensors capable of detecting metal ions or small organic molecules. Recent research has demonstrated that incorporating this compound into polymer matrices can enhance their sensing capabilities while maintaining stability under various environmental conditions.

In terms of safety and handling, Ethyl 4-iodo-1H-imidazole-2-carboxylate should be treated with care due to its potential sensitivity to light and moisture. Proper storage conditions include keeping the compound in a dry environment away from direct sunlight. Additionally, precautions should be taken during synthesis and manipulation to avoid exposure to incompatible reagents or catalysts that could lead to unintended side reactions.

Looking ahead, Ethyl 4-iodo-1H-imidazole-2-carboxylate is expected to play an increasingly important role in both academic research and industrial applications. Its unique combination of structural features and reactivity makes it a valuable tool for chemists seeking to design novel compounds with tailored properties. As research continues to uncover new applications for this compound, it is likely that Ethyl 4-Iodoimidazolium Carboxylic Acid will remain at the forefront of chemical innovation.